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Compound of Interest

Compound Name: Cyprodinil-13C6

Cat. No.: B15602650

Essential Safety and Handling Guide for
Cyprodinil-13C6

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Cyprodinil-13C6 in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risk.

Hazard Identification and Classification

Cyprodinil-13C6 is a stable, isotopically labeled form of the fungicide Cyprodinil. While specific
hazard data for the 13C6-labeled compound is not extensively available, the safety precautions
should be considered equivalent to those for unlabeled Cyprodinil. Based on available data for
Cyprodinil, the primary hazards are:

» Health Hazards: May cause an allergic skin reaction.[1][2] It is recognized as a skin irritant.

[2]
e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1]
GHS Hazard Statements:

e H317: May cause an allergic skin reaction.[1]
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e H410: Very toxic to aquatic life with long lasting effects.[1]

Physical and Chemical Properties

The physical and chemical properties of Cyprodinil-13C6 are expected to be nearly identical to
those of Cyprodinil.

Property Value

Chemical Formula 13C6CsH15N3[3]

Molecular Weight ~231.24 g/mol [3][4]

Appearance Grey to brown granules or solid[5][6]

Melting Point 69 °C[4]

Flash Point 199.3°C[7]

Solubility Moderately soluble in water. Dispersible in
water.[5]

Vapor Pressure 3.68 x 10~ mm Hg at 25 °C[8]

- Chemically stable under standard ambient
Stability N
conditions.[2]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling the chemical to ensure
appropriate PPE is selected.[9] The following PPE is mandatory when handling Cyprodinil-
13C6, particularly when there is a risk of dust formation or splashing.
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PPE Category

Recommended Equipment

Specifications and
Rationale

Eye and Face Protection

Safety goggles with side-
shields or a face shield.

To protect eyes from splashes
and airborne particles.[9][10]
[11] Must conform to EN 166
(EU) or NIOSH (US)
standards.[11]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact and
potential allergic reactions.[7]
[9][10] Gloves must be

inspected before use.[7]

Lab coat or chemical-resistant

apron.

To protect against spills and
contamination of personal
clothing.[9][10] For high-risk
activities, a flame-resistant lab

coat may be necessary.[10]

Respiratory Protection

Use in a well-ventilated area. A
full-face respirator may be
required if exposure limits are
exceeded or if dust is
generated.[7][11]

To avoid inhalation of dust or
aerosols.[7][11]

Below is a logical workflow for selecting the appropriate level of Personal Protective

Equipment.
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Risk Assessment

Start: Handling Cyprodinil-13C6
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(e.g., N95 or higher)

Upgrade to:
Safety Goggles

Risk of splash?

Basic PPE:
- Lab Coat
- Chemical-resistant Gloves
- Safety Glasses

Handling Protocol

Proceed with handling

Click to download full resolution via product page

Caption: PPE selection workflow for Cyprodinil-13C6.

Handling and Storage Procedures

Handling:

+ Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation of
dust and aerosols.[7]
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e Avoid contact with skin and eyes.[7]

e Use non-sparking tools and explosion-proof equipment where applicable.[7]
e Wash hands thoroughly after handling.[6]

Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[8]

o Store locked up.[6]

» Store away from incompatible materials and foodstuff containers.
Accidental Release and First Aid Measures
Spill Response:

o Evacuate personnel to a safe area.[7]

e Ensure adequate ventilation.[7]

» Remove all sources of ignition.[7]

o Wear appropriate PPE as outlined in Section 3.

o Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[7]

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[7]

First Aid:

« If on Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. If skin irritation or a rash occurs, get medical attention.[1][11]

 If in Eyes: Rinse with pure water for at least 15 minutes and consult a doctor.[11]
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e If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[6]

 If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[11]

Disposal Plan

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[1]

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[7]

e Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[7]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning.[7] Alternatively, puncture the packaging to make it unusable for other
purposes before disposing of it in a sanitary landfill.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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